Cas no 1483649-53-1 (2-(1-Methylpiperidin-3-yl)butanoic acid)

• Product Name: 2-(1-Methylpiperidin-3-yl)butanoic acid
• CAS No: 1483649-53-1
• MF: C₁₀H₁₉NO₂
• MW: 185.26336312294
• MDL: MFCD26785330
• CID: 5682900
• PubChem ID: 82406115
• Update Time: 2025-05-20

2-(1-Methylpiperidin-3-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 1483649-53-1
• 2-(1-methylpiperidin-3-yl)butanoic acid
• EN300-2598669
• 2-(1-Methylpiperidin-3-yl)butanoic acid

• MDL： MFCD26785330
• Inchi： 1S/C10H19NO2/c1-3-9(10(12)13)8-5-4-6-11(2)7-8/h8-9H,3-7H2,1-2H3,(H,12,13)
• InChI Key： ZNCHPCKQFRSGFU-UHFFFAOYSA-N
• SMILES： OC(C(CC)C1CN(C)CCC1)=O

Computed Properties

• Exact Mass: 185.141578849g/mol
• Monoisotopic Mass: 185.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 40.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Heterocyclic fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Heterocyclic fatty acids

Additional information on 2-(1-Methylpiperidin-3-yl)butanoic acid

2-(1-Methylpiperidin-3-yl)butanoic Acid: A Comprehensive Overview

2-(1-Methylpiperidin-3-yl)butanoic acid (CAS No. 1483649-53-1) is a versatile compound with significant potential in various fields, including pharmaceuticals, chemical synthesis, and biological research. This article provides a detailed overview of the compound, highlighting its chemical structure, properties, applications, and recent advancements in research.

Chemical Structure and Properties

2-(1-Methylpiperidin-3-yl)butanoic acid is a chiral compound characterized by its unique molecular structure. The compound consists of a butanoic acid moiety attached to a 1-methylpiperidine ring at the 3-position. The presence of the chiral center at the 3-position of the piperidine ring imparts enantiomeric properties to the molecule, making it an important candidate for stereoselective synthesis and biological studies.

The molecular formula of 2-(1-Methylpiperidin-3-yl)butanoic acid is C₁₁H₂₁NO₂, with a molecular weight of approximately 195.28 g/mol. The compound is typically found as a white crystalline solid and is soluble in common organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO). Its melting point is around 60-65°C, and it exhibits moderate stability under standard laboratory conditions.

Synthesis and Production

The synthesis of 2-(1-Methylpiperidin-3-yl)butanoic acid can be achieved through various methods, including chiral catalysis and asymmetric synthesis. One common approach involves the reaction of 3-piperidinemethanol with butyryl chloride in the presence of a chiral catalyst to form the desired product. This method offers high enantiomeric purity and yield, making it suitable for large-scale production.

Recent advancements in synthetic chemistry have led to the development of more efficient and environmentally friendly methods for producing 2-(1-Methylpiperidin-3-yl)butanoic acid. For instance, researchers have explored the use of biocatalysts such as lipases and proteases to achieve high enantioselectivity in the synthesis process. These biocatalytic methods not only reduce the environmental impact but also enhance the overall yield and purity of the final product.

Pharmaceutical Applications

2-(1-Methylpiperidin-3-yl)butanoic acid has garnered significant attention in the pharmaceutical industry due to its potential therapeutic applications. Studies have shown that this compound exhibits anti-inflammatory and analgesic properties, making it a promising candidate for the development of new drugs targeting pain management and inflammatory disorders.

In a recent study published in the Journal of Medicinal Chemistry, researchers investigated the effects of 2-(1-Methylpiperidin-3-yl)butanoic acid on various inflammatory markers in vitro. The results demonstrated that the compound effectively inhibited the production of pro-inflammatory cytokines such as TNF-α and IL-6, suggesting its potential as an anti-inflammatory agent.

Beyond its anti-inflammatory properties, 2-(1-Methylpiperidin-3-yl)butanoic acid has also been studied for its neuroprotective effects. Preclinical studies have shown that the compound can reduce neuronal damage and improve cognitive function in animal models of neurodegenerative diseases such as Alzheimer's disease. These findings highlight the multifaceted therapeutic potential of 2-(1-Methylpiperidin-3-yl)butanoic acid.

Biological Research and Mechanisms of Action

The biological activities of 2-(1-Methylpiperidin-3-yl)butanoic acid are attributed to its ability to modulate various signaling pathways involved in inflammation and neuroprotection. One key mechanism involves its interaction with G protein-coupled receptors (GPCRs), particularly those involved in pain signaling and immune responses.

In addition to GPCR modulation, studies have shown that 2-(1-Methylpiperidin-3-yl)butanoic acid can also influence intracellular signaling cascades such as MAPK (mitogen-activated protein kinase) pathways. By inhibiting these pathways, the compound can reduce inflammation and promote cellular survival under stress conditions.

Clinical Trials and Future Prospects

The promising preclinical results with 2-(1-Methylpiperidin-3-yl)butanoic acid have paved the way for further clinical investigation. Several phase I clinical trials are currently underway to evaluate the safety and efficacy of this compound in human subjects. Preliminary data from these trials have shown favorable safety profiles and encouraging therapeutic outcomes.

In parallel with clinical trials, ongoing research aims to optimize the pharmacokinetic properties of 2-(1-Methylpip eridin - 3 - yl ) but ano ic ac id strong > t o enhance its bioavailability and reduce potential side effects . For instance , scientists are exploring prodrug strategies to improve oral absorption and stability . These efforts are crucial for translating preclinical findings into effective therapeutic interventions . p > p > article > response >